(2-Chloro-3-methylpyridin-4-yl)methanol
Overview
Description
2-Chloro-3-methylpyridin-4-yl)methanol, also known as N-methyl-2-chloropyridin-4-ol, is an organic compound that has a wide range of applications in scientific research, including drug development and synthesizing new materials. It is a colorless liquid with a sweet, earthy odor and a boiling point of 160 °C. N-methyl-2-chloropyridin-4-ol has a number of unique properties that make it an attractive choice for research and other practical applications.
Scientific Research Applications
1. Synthesis and Structural Studies
- In a study, the reaction of 3-chloropyridine with CsSO4F in methanol led regioselectively to 2-methoxy-3-chloropyridine, demonstrating the potential of (2-Chloro-3-methylpyridin-4-yl)methanol in selective synthesis processes (Stavber & Zupan, 1990).
- Another research synthesized 1,2-bis(6-methylpyridin-2-yl)ethene-1,2-diol from the condensation reaction of (6-methylpyridin-2-yl)methanol and pyridine-2-carbaldehyde, highlighting its utility in forming symmetrical molecules with potential applications in crystallography (Percino et al., 2005).
2. Catalytic and Reaction Mechanisms
- The synthesis of Schiff base compounds from 4-methylpyridin-2-ylamine and methanol solution has been reported, underscoring the role of this compound in forming compounds with antibacterial activities (Wang et al., 2008).
- A study on the catalytic activity of carbonylrhodium complexes with various pyridine ligands in carbonylation of methanol suggests a potential application for this compound in enhancing catalytic reactions (Kumari et al., 2002).
3. Chemical Sensor Applications
- The development of a luminescent methanol sensor using a simple platinum terpyridine complex, which shows high selectivity for methanol vapors, presents an avenue for the use of this compound in sensor technology (Du, 2010).
Mechanism of Action
Mode of Action
The mode of action of (2-Chloro-3-methylpyridin-4-yl)methanol is not well-studied. As a pyridine derivative, it may interact with biological targets through hydrogen bonding, dipole-dipole interactions, and van der Waals forces. The presence of a hydroxyl group (-OH) could potentially allow for additional hydrogen bonding .
Pharmacokinetics
The presence of a hydroxyl group could potentially enhance its solubility in water, which could influence its absorption and distribution .
properties
IUPAC Name |
(2-chloro-3-methylpyridin-4-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO/c1-5-6(4-10)2-3-9-7(5)8/h2-3,10H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHKLCOUKNYYBLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1Cl)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40626309 |
Source
|
| Record name | (2-Chloro-3-methylpyridin-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40626309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
329794-45-8 |
Source
|
| Record name | (2-Chloro-3-methylpyridin-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40626309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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